Cas no 2411307-16-7 (N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide)

N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide is a specialized fluorinated acetamide derivative with a unique structural motif combining chloroacetamide, benzyl, and difluorohydroxypentyl functionalities. Its key advantages include the presence of both fluorine and hydroxyl groups, which enhance reactivity and potential for further derivatization in synthetic chemistry applications. The chloroacetamide moiety offers electrophilic reactivity, making it useful in nucleophilic substitution reactions, while the difluorohydroxyalkyl segment may contribute to improved metabolic stability in biologically active compounds. This compound is particularly relevant in medicinal chemistry and agrochemical research, where its structural features can be leveraged for the development of novel bioactive molecules. Its well-defined stereochemistry also allows for precise control in stereoselective synthesis.
N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide structure
2411307-16-7 structure
Product Name:N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide
CAS No:2411307-16-7
MF:C14H18ClF2NO2
MW:305.748030185699
CID:5970447
PubChem ID:165766725
Update Time:2025-06-27

N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide
    • 2411307-16-7
    • EN300-26576248
    • Inchi: 1S/C14H18ClF2NO2/c1-2-11(13(20)14(16)17)18(12(19)8-15)9-10-6-4-3-5-7-10/h3-7,11,13-14,20H,2,8-9H2,1H3
    • InChI Key: NXDBYVXCYSBUEC-UHFFFAOYSA-N
    • SMILES: ClCC(N(CC1C=CC=CC=1)C(CC)C(C(F)F)O)=O

Computed Properties

  • Exact Mass: 305.0994128g/mol
  • Monoisotopic Mass: 305.0994128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.5Ų

N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576248-0.05g
N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide
2411307-16-7 95.0%
0.05g
$246.0 2025-03-20

N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide Related Literature

Additional information on N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide

Professional Introduction to N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide (CAS No. 2411307-16-7)

N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2411307-16-7, represents a sophisticated molecular architecture that combines several key functional groups, making it a promising candidate for various applications in drug discovery and medicinal chemistry.

The molecular structure of N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide is characterized by the presence of a benzyl group, a chloro substituent, and a unique 1,1-difluoro-2-hydroxypentan-3-yl moiety. These components contribute to its distinct chemical properties and reactivity, which are critical for its potential use in the development of novel therapeutic agents. The benzyl group, for instance, is often employed in medicinal chemistry due to its ability to enhance solubility and stability of bioactive molecules.

Recent advancements in the field of drug design have highlighted the importance of fluorinated compounds in improving pharmacokinetic profiles. The 1,1-difluoro group in N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide is particularly noteworthy, as it can influence metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the context of developing more effective and durable drugs against various diseases.

The chloro substituent at the second carbon position adds another layer of complexity to the compound's reactivity. Chloro groups are well-known for their ability to participate in nucleophilic substitution reactions, which can be exploited in multi-step synthetic routes to introduce additional functional diversity. This makes N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide a versatile building block for constructing more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in harnessing computational methods and high-throughput screening techniques to accelerate the discovery of novel drug candidates. The unique structural features of N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide have made it a subject of interest for virtual screening studies aimed at identifying potential therapeutic applications. Researchers have been leveraging molecular docking simulations to explore its interactions with various biological targets, including enzymes and receptors relevant to human health.

The hydroxypentan-3-yl moiety in the compound's name also plays a crucial role in determining its overall physicochemical properties. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly impact solubility, permeability, and binding affinity. In the context of drug development, optimizing these properties is essential for achieving desired pharmacological effects. The presence of this group in N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide suggests that it may exhibit interesting behavior when interacting with biological systems.

One of the most exciting areas of research involving this compound is its potential application in the development of antiviral and antibacterial agents. The combination of fluorine and chlorine substituents has been shown to enhance the efficacy of several drugs against resistant strains of pathogens. By incorporating these elements into a single molecular framework, researchers aim to create compounds that can overcome existing challenges in antimicrobial therapy.

The synthesis of N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-yl)acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a laboratory scale. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework efficiently.

In conclusion, N-benzyl-2-chloro-N-(1,1-difluoro-2-hydroxypentan-3-y acetamide (CAS No. 2411307 16 7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk